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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504 Get Quote

An In-depth Technical Guide to 3-
Fluorophenylacetonitrile
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Fluorophenylacetonitrile, tailored for researchers, scientists, and

professionals in drug development.

Core Properties and Data
3-Fluorophenylacetonitrile, also known as m-Fluorobenzyl cyanide, is an organic compound

with the chemical formula C₈H₆FN[1][2]. It serves as a key intermediate in the synthesis of

various pharmaceutical and agrochemical compounds[2].

The following table summarizes the key quantitative data for 3-Fluorophenylacetonitrile:
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Property Value Source

Molecular Formula C₈H₆FN [1][3][4]

Molecular Weight 135.14 g/mol [1][3][4]

CAS Number 501-00-8 [1][4]

Melting Point 21 °C [1][5]

Boiling Point 113-114 °C at 18 mmHg [1][5]

Density 1.163 g/mL at 25 °C [1][5]

Refractive Index (n20/D) 1.502 [1]

Flash Point >230 °F (>110 °C) [1][5]

Vapor Pressure 0.0802 mmHg at 25°C [5][6]

Appearance
Clear light yellow to slightly

brown liquid or powder to lump
[1][2][5]

Solubility

Soluble in organic solvents like

dimethylsulfoxide (DMSO) and

ethyl acetate.

[1][7]

Stability
Stable under normal

temperatures and pressures.
[6]

While specific spectra are not directly provided in the search results, various databases such

as PubChem contain spectral information for 3-Fluorophenylacetonitrile, including 1H NMR,

13C NMR, IR, and mass spectrometry data[8]. Researchers are encouraged to consult these

resources for detailed spectral analysis.

Experimental Protocols
The following section details a common laboratory-scale synthesis of 3-
Fluorophenylacetonitrile.

This protocol is adapted from a method described for the synthesis of m-

fluorophenylacetonitrile[1][7].
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Materials:

3-Fluorobenzyl bromide

Sodium cyanide (NaCN)

Dimethylsulfoxide (DMSO)

Ethyl acetate

Water

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Dissolve 3-fluorobenzyl bromide (1.0 g, 5.3 mmol) and sodium cyanide (520 mg, 10.6 mmol)

in dimethylsulfoxide (10 mL) in a reaction flask.

Stir the reaction mixture at 30 °C overnight.

Monitor the progress of the reaction using thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with water (30 mL).

Extract the product with ethyl acetate (50 mL).

Wash the organic phase sequentially with water (5 x 10 mL) and saturated sodium

bicarbonate solution (20 mL).

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure.

Purify the residue by flash column chromatography to yield 3-Fluorophenylacetonitrile as a

colorless oil.
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Visualizations
The following diagram illustrates the experimental workflow for the synthesis of 3-
Fluorophenylacetonitrile.
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Caption: Synthesis of 3-Fluorophenylacetonitrile Workflow.
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Safety Information
3-Fluorophenylacetonitrile is harmful if swallowed, in contact with skin, or if inhaled, and

causes skin and eye irritation[1][5]. It is classified as toxic[1][6]. Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. All work should be conducted in a well-ventilated fume hood. For

detailed safety information, consult the Safety Data Sheet (SDS)[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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